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Compound of Interest

Compound Name: 4-Chloro-7-methyl-3-nitrocoumarin

Cat. No.: B3043083

4-Chloro-7-methyl-3-nitrocoumarin: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical data, synthesis, and
potential biological significance of 4-Chloro-7-methyl-3-nitrocoumarin. Due to the limited
availability of detailed experimental data for this specific compound, this guide also
incorporates information on the broader class of nitro- and chloro-substituted coumarin
derivatives to provide a foundational understanding for researchers. All quantitative data is
presented in structured tables for clarity, and conceptual workflows and signaling pathways are
visualized using diagrams.

Chemical Data and Identification

4-Chloro-7-methyl-3-nitrocoumarin is a coumarin derivative with the chemical formula
C10HeCINOa4. The presence of the nitro group and chlorine atom on the coumarin scaffold
suggests potential for diverse chemical reactivity and biological activity.

Table 1: Chemical Identifiers for 4-Chloro-7-methyl-3-nitrocoumarin
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Identifier Value

CAS Number 720676-48-2

Molecular Formula C10H6CINO4

Molecular Weight 239.61 g/mol

inChi INChl=1S/C10H6CINO4/c1-5-2-3-6-7(4-5)16-
10(13)9(8(6)11)12(14)15/h2-4H,1H3
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Table 2: Physicochemical Properties of 4-Chloro-7-methyl-3-nitrocoumarin

Property Value Source
Physical Form Solid Sigma-Aldrich[1]
XlogP (predicted) 2.7 PubChemLite[2]

Table 3: Predicted Mass Spectrometry Data for 4-Chloro-7-methyl-3-nitrocoumarin

Adduct m/z Predicted CCS (A2
[M+H]* 240.00582 144.5
[M+Na]* 261.98776 155.6
[M-H]- 237.99126 150.7
[M+NHa]* 257.03236 162.5
[M+K]+ 277.96170 149.0

Data from PubChemlLite,
predicted using CCShase.[2]

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b3043083?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149111/
https://pubmed.ncbi.nlm.nih.gov/30069608/
https://www.benchchem.com/product/b3043083?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30069608/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Experimental Protocols

While a specific, detailed protocol for the synthesis of 4-Chloro-7-methyl-3-nitrocoumarin is
not readily available in the cited literature, a general approach can be inferred from the
synthesis of the related compound, 4-chloro-3-nitrocoumarin. This typically involves the
nitration of a 4-hydroxycoumarin precursor, followed by chlorination.

A plausible synthetic route is outlined below:

7-Methyl-4-hydroxycoumarin 4-Chloro-7-methyl-3-nitrocoumarin

Nitration Chlorinat tion
(€.g., HNOs/H2S04) P QG EvEdicasioceunarn > (e.g., POCI or SOCL) >

Click to download full resolution via product page

A plausible synthetic workflow for 4-Chloro-7-methyl-3-nitrocoumarin.

General Experimental Protocol (Adapted from similar syntheses):
Step 1: Nitration of 7-Methyl-4-hydroxycoumarin

o To a stirred solution of 7-methyl-4-hydroxycoumarin in concentrated sulfuric acid, cooled in
an ice bath, a mixture of nitric acid and sulfuric acid is added dropwise, maintaining the
temperature below 5°C.

 After the addition is complete, the reaction mixture is stirred at room temperature for a
specified time to ensure complete nitration.

e The reaction mixture is then poured onto crushed ice, and the resulting precipitate (7-methyl-
4-hydroxy-3-nitrocoumarin) is filtered, washed with cold water until neutral, and dried.

Step 2: Chlorination of 7-Methyl-4-hydroxy-3-nitrocoumarin

e A mixture of 7-methyl-4-hydroxy-3-nitrocoumarin and a chlorinating agent such as
phosphorus oxychloride (POCIs) or thionyl chloride (SOCIz2) is heated under reflux for several
hours.

 After cooling, the reaction mixture is carefully poured into ice-water.
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e The solid product, 4-Chloro-7-methyl-3-nitrocoumarin, is collected by filtration, washed
thoroughly with water, and purified by recrystallization from an appropriate solvent (e.g.,
ethanol or acetic acid).

Potential Biological Activity and Signaling Pathways

Direct studies on the biological activity and mechanism of action of 4-Chloro-7-methyl-3-
nitrocoumarin are not extensively reported. However, the broader class of coumarin
derivatives is known to exhibit a wide range of pharmacological properties, including
anticancer, anti-inflammatory, and antimicrobial activities.[3][4][5] The biological effects of these
compounds are often attributed to their ability to modulate various cellular signaling pathways.

Inferred Potential Signaling Pathways:

Based on studies of structurally related nitro- and chloro-coumarins, potential signaling
pathways that could be modulated by 4-Chloro-7-methyl-3-nitrocoumarin include:

o PI3K/AKT Pathway: Some coumarin derivatives have been shown to exert cytotoxic effects
on cancer cells by inhibiting the PI3K/AKT signaling pathway, which is crucial for cell survival

and proliferation.[3]

¢ Nrf2 Signaling Pathway: Natural coumarins have been identified as activators of the Nrf2
signaling pathway, a key regulator of cellular antioxidant responses. This suggests potential
for cytoprotective and anti-inflammatory effects.[6]

» NF-kB Signaling Pathway: The anti-inflammatory properties of many coumarins are linked to
their ability to inhibit the NF-kB signaling pathway, a central mediator of inflammatory
responses.[7]
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Potential signaling pathways modulated by bioactive coumarin derivatives.

Safety Information

According to the information provided by Sigma-Aldrich, 4-Chloro-7-methyl-3-nitrocoumarin
is classified as acutely toxic if swallowed (Acute Tox. 3 Oral).[1] Appropriate safety precautions,
including the use of personal protective equipment, should be taken when handling this
compound.

Table 4: GHS Hazard Information

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3043083?utm_src=pdf-body-img
https://www.benchchem.com/product/b3043083?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6149111/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pictogram Signal Word Hazard Statement(s)

GHSO06 (Skull and crossbones)  Danger H301: Toxic if swallowed

Conclusion and Future Directions

4-Chloro-7-methyl-3-nitrocoumarin represents a potentially valuable scaffold for the
development of novel therapeutic agents. While specific biological data for this compound is
currently limited, the known activities of related coumarin derivatives provide a strong rationale
for further investigation. Future research should focus on the definitive synthesis and
characterization of this compound, followed by a comprehensive evaluation of its biological
activities and mechanism of action against various disease targets. In particular, its potential as
an anticancer, anti-inflammatory, or antimicrobial agent warrants exploration. Elucidating its
effects on key signaling pathways such as PI3K/AKT, Nrf2, and NF-kB will be critical in
understanding its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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